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Compound of Interest

Compound Name: 1-Methylpyrrolidine-2-methanol

Cat. No.: B7805420 Get Quote

1-Methylpyrrolidine-2-methanol, a chiral N-alkylpyrrolidine, is a valuable building block in

modern organic synthesis and medicinal chemistry.[1][2] Its utility as an intermediate,

particularly in the synthesis of enantiomerically pure pharmaceuticals and fine chemicals,

makes it a common reagent in both academic and industrial laboratories. The presence of a

hydroxyl group and a tertiary amine within a chiral pyrrolidine ring allows for a diverse range of

chemical transformations.

This guide provides a comprehensive overview of the safety and handling protocols for 1-
Methylpyrrolidine-2-methanol (CAS No: 3554-65-2 for the racemate, 99494-01-6 for the (R)-

enantiomer, and 34381-71-0 for the (S)-enantiomer).[1] Adherence to these protocols is critical

for ensuring the safety of laboratory personnel and the integrity of research outcomes. We will

move beyond simple procedural lists to explain the causality behind each recommendation,

fostering a proactive safety culture grounded in scientific principles.

Chapter 1: Hazard Identification and Risk
Assessment
A thorough understanding of a chemical's intrinsic hazards is the foundation of a robust safety

plan. Before any laboratory work commences, a comprehensive risk assessment must be

performed.

GHS Classification and Toxicological Profile
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1-Methylpyrrolidine-2-methanol is classified under the Globally Harmonized System (GHS)

as a hazardous substance. The primary hazards are associated with its irritant properties.[1][3]

Table 1: GHS Hazard Classification[1][3]

Hazard Class Category Hazard Statement Meaning

Skin

Corrosion/Irritation
2 H315 Causes skin irritation.

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation.

Acute Toxicity, Oral 4 H302
Harmful if swallowed.

(For (R)-enantiomer)

Specific Target Organ

Toxicity
3 H335

May cause respiratory

irritation.

Expert Analysis: The H-statements indicate that the primary routes of hazardous exposure are

dermal contact, eye contact, and inhalation. The irritation potential necessitates stringent

controls to prevent direct contact. While comprehensive toxicological data is not available for all

forms of this compound, the classification of the (R)-enantiomer as "Acute Toxicity Category 4

(Oral)" suggests that ingestion can be harmful. The absence of extensive chronic toxicity data

mandates the adoption of the precautionary principle—all exposures should be minimized.

Physical and Chemical Hazards
Table 2: Physicochemical Properties[3]
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Property Value Significance for Handling

Physical State Liquid
Potential for splashes and

vapor generation.

Molecular Formula C₆H₁₃NO -

Molecular Weight 115.17 g/mol -

Boiling Point ~67-71 °C @ 12 mmHg
Can vaporize under vacuum or

moderate heat.

Flash Point ~63-71 °C

Classified as a combustible

liquid. Keep away from ignition

sources.

Density ~0.97 g/mL Similar to water.

Storage Temp. 2-8°C
Recommended for maintaining

chemical stability.

Chemical Incompatibility:

Strong Oxidizing Agents: The alcohol moiety can be oxidized, potentially leading to a

vigorous or exothermic reaction.

Strong Acids: The tertiary amine is basic and will react exothermically with strong acids.

Incompatible Materials: Avoid contact with strong bases.

The Risk Assessment Workflow
A self-validating safety protocol begins with a dynamic risk assessment. The following workflow

should be adapted for every experiment involving 1-Methylpyrrolidine-2-methanol.
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Risk Assessment Workflow

Identify Hazards
(Chemical, Physical, Procedural)

Evaluate Exposure Potential
(Quantity, Frequency, Duration)

Consider the 'How'

Assess Existing Controls
(Fume Hood, PPE, SOPs)

Analyze the Environment

Determine Risk Level
(High, Medium, Low)

Synthesize Information

Implement Additional Controls
(If Risk is Unacceptable)

Is the risk controlled?

Review and Document
(Before Starting Work)

If risk is acceptable

Mitigate and Formalize

Click to download full resolution via product page

Caption: A logical workflow for conducting a task-specific risk assessment.

Chapter 2: Engineering Controls, Administrative
Controls, and PPE
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Safe handling is achieved through a multi-layered approach known as the "Hierarchy of

Controls." This framework prioritizes the most effective control measures.

Most Effective

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous chemical)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls, ranking safety measures from most to least effective.

Engineering Controls
These are the most effective measures as they physically isolate the user from the hazard.
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Chemical Fume Hood: All work with 1-Methylpyrrolidine-2-methanol, including weighing,

transferring, and solution preparation, must be conducted inside a certified chemical fume

hood.[4] This is critical for preventing inhalation of vapors, which may cause respiratory

irritation.[1][3]

Ventilation: Ensure the laboratory has adequate general ventilation. Facilities should be

equipped with eyewash stations and safety showers in close proximity to the work area.[4]

Administrative Controls
These controls involve procedures and policies to reduce exposure.

Standard Operating Procedures (SOPs): A detailed, lab-specific SOP must be written and

approved before work begins. This document should detail every step of the process, from

material acquisition to waste disposal.

Access Control: Limit access to storage and handling areas to authorized and trained

personnel only.

Hygiene Practices: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.[5] Do not store or consume food and drink in the

laboratory.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with engineering and

administrative controls.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification
Rationale and Best
Practices

Eye Protection

Chemical splash goggles or a

face shield worn over safety

glasses.

Protects against splashes that

can cause serious eye

irritation.[1][3][4] Standard

safety glasses do not provide

adequate protection.

Skin Protection Flame-resistant lab coat.
Protects skin from splashes

and contamination.

Hand Protection Nitrile or Neoprene gloves.

Provides a barrier against skin

contact, which causes

irritation.[1][3] There is no

specific glove compatibility

data for this compound;

therefore, select gloves with

broad chemical resistance.

Avoid lightweight latex gloves.

Always inspect gloves before

use and change them

immediately if contaminated.

Respiratory
Not typically required when

used in a fume hood.

If engineering controls fail or

for emergency response, use a

NIOSH-approved respirator

with an organic vapor

cartridge.[4]

Chapter 3: Standard Operating Protocols
Trustworthy protocols are self-validating systems. The following step-by-step methodologies

provide a template that should be customized for specific experimental needs.

Protocol: Weighing and Transferring the Liquid
Preparation: Don appropriate PPE (goggles, lab coat, nitrile gloves). Confirm the chemical

fume hood is operational.
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Staging: Place a tared, sealed receiving vessel, a clean pipette or syringe, and a container

for waste inside the fume hood.

Transfer: Unseal the stock bottle of 1-Methylpyrrolidine-2-methanol inside the hood.

Carefully draw the required volume into the pipette or syringe.

Dispensing: Dispense the liquid into the receiving vessel. Avoid splashing.

Sealing: Immediately and securely seal both the stock bottle and the receiving vessel.

Decontamination: Wipe down the exterior of the vessels and any minor drips on the work

surface with a suitable solvent (e.g., isopropanol), placing the contaminated wipes into a

designated hazardous waste container.

Glove Disposal: Remove and dispose of gloves in the appropriate waste stream before

exiting the fume hood.

Hand Washing: Wash hands thoroughly.

Protocol: Solution Preparation
Pre-calculation: Determine the required volumes of 1-Methylpyrrolidine-2-methanol and

the solvent.

Setup: Perform all operations inside a chemical fume hood. Place a magnetic stir plate and a

sealed reaction flask containing the solvent inside the hood.

Initial Transfer: Following the transfer protocol (3.1), add the required amount of 1-
Methylpyrrolidine-2-methanol to the solvent. The addition should be done slowly and, if

necessary, with cooling, as the heat of the solution is not well characterized.

Mixing: Stir the solution until homogeneous. Keep the vessel sealed to prevent vapor

release.

Labeling: Clearly label the final solution with the chemical name, concentration, date, and

hazard pictograms.
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Chapter 4: Emergency Procedures
A swift and correct response to an emergency can significantly mitigate its consequences.

Spill Response
The appropriate response depends on the scale of the spill.
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Chemical Spill Response Workflow

SPILL OCCURS

Alert personnel
& assess the situation

Is the spill large
or uncontrolled?

YES: Evacuate area.
Call Emergency Services. NO: Small & Contained Spill

Don appropriate PPE

Contain the spill with
absorbent material

Collect absorbent material
with spark-proof tools

Place in sealed container
for hazardous waste

Decontaminate the area

Report the incident

Click to download full resolution via product page

Caption: A decision-making workflow for responding to a chemical spill.
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For Small Spills (<100 mL) inside a fume hood:

Alert nearby personnel.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Using spark-proof tools, carefully collect the absorbed material and place it into a sealed,

labeled container for hazardous waste disposal.[4]

Wipe the area with a cloth dampened with a suitable solvent, and dispose of the cloth as

hazardous waste.

For Large Spills or Spills outside a fume hood:

Evacuate the immediate area.

Alert others and activate the fire alarm if the material is near an ignition source.

Close the laboratory doors and prevent re-entry.

Call your institution's emergency response team immediately.

First Aid Measures
Immediate and appropriate first aid is crucial.

Table 4: First Aid Procedures[3]
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Exposure Route Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide oxygen. If not

breathing, begin artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Chapter 5: Waste Disposal and Decontamination
All waste generated from the use of 1-Methylpyrrolidine-2-methanol must be treated as

hazardous.

Chemical Waste: Collect excess reagent and reaction residues in a designated, sealed, and

properly labeled hazardous waste container.

Contaminated Materials: All disposable items that have come into contact with the chemical

(gloves, absorbent pads, pipettes) must also be disposed of in a solid hazardous waste

container.

Decontamination: Glassware should be rinsed with a suitable solvent (e.g., acetone or

ethanol), with the rinsate collected as hazardous waste, before being washed normally.
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Conclusion
1-Methylpyrrolidine-2-methanol is a versatile and important chemical tool. Its safe use hinges

on a foundational understanding of its hazards, a rigorous application of the hierarchy of

controls, and a prepared response to potential emergencies. By integrating the principles and

protocols outlined in this guide, researchers can confidently and safely harness the synthetic

potential of this compound while upholding the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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